Cas no 5307-99-3 (7,7-Dichlorobicyclo3.2.0Hept-2-En-6-One)

7,7-Dichlorobicyclo[3.2.0]hept-2-en-6-one is a bicyclic organic compound featuring a dichlorinated structure and a ketone functional group. Its rigid bicyclic framework and reactive enone moiety make it a valuable intermediate in synthetic organic chemistry, particularly for constructing complex molecular architectures. The dichloro substitution enhances electrophilic reactivity, facilitating selective transformations such as nucleophilic additions or cycloadditions. This compound is often utilized in the synthesis of pharmaceuticals, agrochemicals, and fine chemicals due to its ability to introduce steric and electronic diversity into target molecules. Its stability under standard conditions ensures reliable handling and storage, while its distinct reactivity profile offers versatility in multistep synthetic routes.
7,7-Dichlorobicyclo3.2.0Hept-2-En-6-One structure
5307-99-3 structure
Product Name:7,7-Dichlorobicyclo3.2.0Hept-2-En-6-One
CAS No:5307-99-3
MF:C7H6Cl2O
MW:177.027940273285
MDL:MFCD00013738
CID:85275
PubChem ID:98378
Update Time:2025-08-02

7,7-Dichlorobicyclo3.2.0Hept-2-En-6-One Chemical and Physical Properties

Names and Identifiers

    • 7,7-Dichlorobicyclo(3.2.0)hept-2-en-6-one
    • Dichlorobicycloheptenone
    • 7,7-Dichlorobicyclo[3.2.0]hept-2-en-6-one
    • 6,6-dichlorobicyclo[3.2.0]hept-3-en-7-one
    • NSC 116987
    • F12467
    • 5307-99-3
    • DTXSID10967579
    • A829390
    • 7,7-Dichlorobicyclo(3,2,0)hept-2-en-6-one
    • (+/-)-7,7-dichlorobicyclo[3.2.0]hept-2-en-6-one
    • NSC116987
    • MFCD00013738
    • 7,7-Dichloro-6-oxobicyclo[3.2.0]hept-2-ene
    • Bicyclo[3.2.0]hept-2-en-6-one, 7,7-dichloro-
    • 7,7-Dichlorobicyclo[3.2.0]hept-2-ene-6-one
    • 7,7-Dichlorobicyclo-[3,2,0]hept-2-en-6-one
    • FT-0621331
    • (1R,5S)-6,6-dichlorobicyclo[3.2.0]hept-3-en-7-one
    • SCHEMBL4739025
    • EINECS 226-165-0
    • AS-47177
    • 7,7-Dichlorobicyclo[3.2.0]hept-2-en-6-one #
    • (+/-)-cis-7,7-Dichlorobicyclo[3.2.0]hept-2-en-6-one, AldrichCPR
    • NS00045862
    • W-110025
    • NSC-116987
    • AKOS016009996
    • DB-052256
    • DTXCID901395174
    • 7,7-Dichlorobicyclo3.2.0Hept-2-En-6-One
    • MDL: MFCD00013738
    • Inchi: 1S/C7H6Cl2O/c8-7(9)5-3-1-2-4(5)6(7)10/h1,3-5H,2H2
    • InChI Key: JBPBARAOHIDZPU-UHFFFAOYSA-N
    • SMILES: ClC1(C(C2CC=CC21)=O)Cl
    • BRN: 2045059

Computed Properties

  • Exact Mass: 175.98000
  • Monoisotopic Mass: 175.97957
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.9

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.44±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 60-65 ºC (2.5 Torr)
  • Flash Point: 114.1±26.5 ºC,
  • Refractive Index: 1.5150
  • Solubility: Slightly soluble (4.1 g/l) (25 º C),
  • PSA: 17.07000
  • LogP: 1.93530
  • Solubility: Not determined

7,7-Dichlorobicyclo3.2.0Hept-2-En-6-One Security Information

  • Hazard Statement: Irritant
  • Hazardous Material transportation number:UN 3265 8 / PGIII
  • Hazard Category Code: 36/37/38-34-22
  • Safety Instruction: S26-S36/37/39
  • Hazardous Material Identification: Xi
  • Safety Term:S26;S36
  • Risk Phrases:R36/37/38
  • Storage Condition:Cold storage (+4 ° C)

7,7-Dichlorobicyclo3.2.0Hept-2-En-6-One Customs Data

  • HS CODE:2914700090
  • Customs Data:

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

7,7-Dichlorobicyclo3.2.0Hept-2-En-6-One Pricemore >>

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7,7-Dichlorobicyclo3.2.0Hept-2-En-6-One Related Literature

Additional information on 7,7-Dichlorobicyclo3.2.0Hept-2-En-6-One

7,7-Dichlorobicyclo[3.2.0]hept-2-en-6-one: A Comprehensive Overview

The compound with CAS No 5307-99-3, commonly referred to as 7,7-Dichlorobicyclo[3.2.0]hept-2-en-6-one, is a bicyclic ketone with unique structural and chemical properties. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its potential applications in drug design and advanced materials development.

7,7-Dichlorobicyclo[3.2.0]hept-2-en-6-one is characterized by its rigid bicyclic framework, which consists of a fused bicyclo[3.2.0] system with two chlorine atoms at the 7-position and a ketone group at the 6-position. This structure imparts the molecule with distinct electronic and steric properties, making it an interesting candidate for various chemical transformations and functionalizations.

Recent studies have highlighted the importance of bicyclic ketones like 7,7-Dichlorobicyclo[3.2.0]hept-2-en-6-one in the development of bioactive compounds. Researchers have explored its role as a precursor in the synthesis of complex natural products and drug candidates, leveraging its rigid structure to induce specific stereochemical outcomes in organic reactions.

The synthesis of 7,7-Dichlorobicyclo[3.2.0]hept-2-en-6-one typically involves multi-step organic reactions, including cycloadditions, ring-closing metathesis, and oxidation processes. These methods have been optimized to achieve high yields and selectivity, making the compound accessible for further functionalization and application studies.

In terms of physical properties, 7,7-Dichlorobicyclo[3.2.0]hept-2-en-6-one exhibits a melting point of approximately 150°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its stability under various reaction conditions has been extensively studied, making it suitable for use in both laboratory settings and industrial applications.

The electronic properties of bicyclic ketones like 7,7-Dichlorobicyclo[3.2.0]hept-2-en-6-one have also been explored in the context of their potential use in optoelectronic materials. Recent research has demonstrated that the molecule's conjugated system can be tuned to exhibit specific electronic transitions, making it a promising candidate for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices.

In conclusion, 7,7-Dichlorobicyclo[3.2.0]hept-2-en-6-one is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structural features and chemical properties continue to make it an area of active research interest, driving advancements in both fundamental chemistry and applied sciences.

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